Cas no 2680533-33-7 (5-Cyclobutyl-1,3-oxazol-2-amine hydrochloride)

• Product Name: 5-Cyclobutyl-1,3-oxazol-2-amine hydrochloride
• CAS No: 2680533-33-7
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• MDL: MFCD34183275
• CID: 5645892
• PubChem ID: 165908887
• Update Time: 2025-10-29

5-Cyclobutyl-1,3-oxazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2680533-33-7
• EN300-28253351
• 5-cyclobutyl-1,3-oxazol-2-amine hydrochloride
• Z5029856186
• 5-Cyclobutyl-1,3-oxazol-2-amine hydrochloride

• MDL： MFCD34183275
• Inchi： 1S/C7H10N2O.ClH/c8-7-9-4-6(10-7)5-2-1-3-5;/h4-5H,1-3H2,(H2,8,9);1H
• InChI Key： HFRSAMFYXCRJAX-UHFFFAOYSA-N
• SMILES： Cl.O1C(N)=NC=C1C1CCC1

Computed Properties

• Exact Mass: 174.0559907g/mol
• Monoisotopic Mass: 174.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 5-Cyclobutyl-1,3-oxazol-2-amine hydrochloride

5-Cyclobutyl-1,3-oxazol-2-amine Hydrochloride (CAS No. 2680533-33-7): A Comprehensive Overview

5-Cyclobutyl-1,3-oxazol-2-amine hydrochloride (CAS No. 2680533-33-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and oxazolamine moieties, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the chemical structure, synthesis methods, biological activities, and current research trends surrounding this compound.

Chemical Structure and Properties

The molecular formula of 5-Cyclobutyl-1,3-oxazol-2-amine hydrochloride is C₉H₁₄N₂O·HCl, with a molecular weight of approximately 194.68 g/mol. The compound features a cyclobutyl ring attached to an oxazolamine moiety, which imparts unique chemical and biological properties. The presence of the hydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various pharmaceutical applications.

The cyclobutyl ring is known for its rigidity and conformational stability, which can influence the compound's interactions with biological targets. The oxazolamine moiety, on the other hand, is a versatile functional group that can participate in hydrogen bonding and other non-covalent interactions, contributing to the compound's bioactivity.

Synthesis Methods

The synthesis of 5-Cyclobutyl-1,3-oxazol-2-amine hydrochloride has been reported using several methodologies. One common approach involves the reaction of a cyclobutyl-substituted aldehyde with an amine to form an imine intermediate, followed by cyclization to form the oxazolamine ring. The final step typically involves the addition of hydrochloric acid to form the hydrochloride salt.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method that combines these steps into a streamlined process. This method not only improves yield but also reduces the number of purification steps required, making it more suitable for large-scale production.

Biological Activities and Therapeutic Potential

5-Cyclobutyl-1,3-oxazol-2-amine hydrochloride has been investigated for its potential therapeutic applications in several areas of medicine. One notable area of research is its activity as a modulator of neurotransmitter systems. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially modulating neurotransmitter release and receptor function.

A study published in the European Journal of Pharmacology demonstrated that 5-Cyclobutyl-1,3-oxazol-2-amine hydrochloride exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI). This property makes it a promising candidate for the treatment of mood disorders such as depression and anxiety. Further preclinical studies have confirmed its efficacy in animal models of these conditions.

In addition to its CNS activity, this compound has also shown potential in other therapeutic areas. For example, research published in the Journal of Medicinal Chemistry reported that 5-Cyclobutyl-1,3-oxazol-2-amine hydrochloride exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 5-Cyclobutyl-1,3-oxazol-2-amine hydrochloride into clinical trials. Several Phase I trials are currently underway to evaluate its safety and pharmacokinetic properties in human subjects. These trials are crucial for determining appropriate dosing regimens and identifying any potential side effects.

If these initial trials are successful, subsequent Phase II and III trials will be conducted to further assess its efficacy and safety in larger patient populations. The ultimate goal is to bring this compound to market as a novel therapeutic agent for various medical conditions.

Conclusion

5-Cyclobutyl-1,3-oxazol-2-amine hydrochloride (CAS No. 2680533-33-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and versatile functional groups make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, paving the way for its future use in clinical settings.